Ethyl 3-(2-(4-bromophenyl)-4-oxo-6-phenyl-5,6,7-trihydroindolyl)benzoate

• IUPAC Name: ethyl 3-[2-(4-bromophenyl)-4-oxo-6-phenyl-6,7-dihydro-5H-indol-1-yl]benzoate
• InChI: InChI=1S/C29H24BrNO3/c1-2-34-29(33)21-9-6-10-24(15-21)31-26(20-11-13-23(30)14-12-20)18-25-27(31)16-22(17-28(25)32)19-7-4-3-5-8-19/h3-15,18,22H,2,16-17H2,1H3
• InChI Key: QUCSCDTYPXJRMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)N2C3=C(C=C2C4=CC=C(C=C4)Br)C(=O)CC(C3)C5=CC=CC=C5
• Molecular Formula: C29H24BrNO3
• Molecular Weight: 514.4 g/mol

Description

This compound is a complex organic molecule that contains multiple functional groups, including an ester group (benzoate), a bromophenyl group, and a trihydroindolyl group. These groups are common in many organic compounds and can confer various properties.

Molecular Structure Analysis

The exact molecular structure of this compound would depend on the specific arrangement and connectivity of its atoms. Tools like X-ray crystallography or NMR spectroscopy are typically used to determine the structure of complex organic molecules.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the bromophenyl group might undergo nucleophilic aromatic substitution reactions, while the ester group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and functional groups. For example, it might have a certain solubility in water or organic solvents, a specific melting point, and reactivity towards certain chemicals.

Scientific Research Applications

Synthesis and Material Properties

• Synthesis and Liquid Crystal Properties : A study explored the synthesis of a series of compounds related to ethyl 3-(2-(4-bromophenyl)-4-oxo-6-phenyl-5,6,7-trihydroindolyl)benzoate, focusing on their mesomorphic properties and liquid crystal phases. This research aids in understanding the material properties and potential applications in liquid crystal displays and other technologies requiring controlled optical properties (徐岳连, 陈齐, & 闻建勋, 1993).

• Synthesis of Polymer Components : Another research demonstrated the synthesis of ethyl 4-[(4-(4-bromoalkyloxy)phenyl)diazenyl]benzoate derivatives, investigating their potential as components in azo polymers for reversible optical storage. This application is significant in the field of optical data storage and photonics, where materials with photoresponsive properties are crucial (X. Meng, A. Natansohn, C. Barrett, & P. Rochon, 1996).

Medicinal Chemistry and Biological Activity

• Antimicrobial Agent Development : A derivative of ethyl 3-(2-(4-bromophenyl)-4-oxo-6-phenyl-5,6,7-trihydroindolyl)benzoate was synthesized and tested for its antimicrobial properties. This research contributes to the development of new antimicrobial agents, which is vital in combating antibiotic-resistant bacteria (N. Desai, P. N. Shihora, & D. Moradia, 2007).

• Anti-Juvenile Hormone Activity : In a study related to pest control, a series of ethyl 4-(2-aryloxyhexyloxy)benzoates, chemically similar to the query compound, was tested for their ability to induce precocious metamorphosis in silkworm larvae. Such compounds could have applications in controlling harmful insect populations (Kenjiro Furuta et al., 2006).

• Antiplatelet Drug Development : Research involving ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate derivatives, which are structurally related, focused on developing novel antiplatelet agents. These compounds could be significant in the treatment and prevention of thrombotic diseases (Hua-Sin Chen et al., 2008).

Chemical Synthesis and Structural Analysis

• Chemical Synthesis and Structure Elucidation : The synthesis and crystal structure analysis of related benzoate compounds provide insights into molecular interactions and structural configurations. This information is essential for the design of new materials and drugs (I. Manolov, B. Morgenstern, & K. Hegetschweiler, 2012).

• Synthetic Methodology Development : Research on the synthesis of various derivatives of ethyl benzoates, including ethyl 3-(2-(4-bromophenyl)-4-oxo-6-phenyl-5,6,7-trihydroindolyl)benzoate, contributes to the development of new synthetic methodologies. These methods can be applied in pharmaceutical and material science industries (Y. Akiyama et al., 1984).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a drug, it might interact with biological targets like proteins or enzymes. If it’s a material, its properties might be exploited for specific applications.

Safety and Hazards

Like many organic compounds, this molecule could present certain hazards. It might be harmful if swallowed, cause skin or eye irritation, or be hazardous if inhaled.